Cas no 38275-58-0 (2,5-Pyrimidinedicarbonitrile)

• Product Name: 2,5-Pyrimidinedicarbonitrile
• CAS No: 38275-58-0
• MF: C₆H₂N₄
• MW: 130.106879711151
• CID: 298336
• PubChem ID: 45080364
• Update Time: 2025-04-19

2,5-Pyrimidinedicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrimidinedicarbonitrile
• 2,5-Pyrimidinedicarbonitrile (9CI)
• pyrimidine-2,5-dicarbonitrile
• SCHEMBL3673998
• DTXSID20663954
• 38275-58-0

• Inchi： 1S/C6H2N4/c7-1-5-3-9-6(2-8)10-4-5/h3-4H
• InChI Key： OIKREDWMJPDRFX-UHFFFAOYSA-N
• SMILES： N1C(C#N)=NC=C(C#N)C=1

Computed Properties

• Exact Mass: 130.02806
• Monoisotopic Mass: 130.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.4A^2
• XLogP3: 0

Experimental Properties

• PSA: 73.36